BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Trequinsin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trequinsin

Cat. No.: B1217036

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Trequinsin. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound.

Personal Protective Equipment (PPE) and Safety
Precautions

While Trequinsin hydrochloride is not classified as a hazardous substance or mixture under
the Globally Harmonized System (GHS), standard laboratory safety protocols should be strictly
followed to minimize any potential risks.[1] It is recommended to handle Trequinsin in a well-
ventilated area and avoid inhalation of dust.[1]
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Hazard Data & Safety Recommendations

GHS Classification

Not a hazardous substance or mixture.[1]

CAS Number

78416-81-6[1][2]

Molecular Formula

C24H27N303 - HCI[1]

Molecular Weight

442.0 g/mol [1]

Appearance

Pale yellow solid.[3]

Storage Temperature

10-30°C, keep tightly closed and dry.[1]

Solubility

Soluble in DMSO and ethanol to 100 mM.[2]
Water solubility is 500 uM.

Recommended PPE

Eyeshields, gloves (e.g., type N95 in the US).[4]

First Aid - Inhalation

Move to fresh air.[1]

First Aid - Skin Contact

Take off all contaminated clothing immediately

and rinse skin with water/shower.[1]

First Aid - Eye Contact

Rinse out with plenty of water and remove

contact lenses.[1]

First Aid - Ingestion

Make the victim drink water (at most two

glasses). Consult a doctor if feeling unwell.[1]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Reconstitution:

side shields, and chemical-resistant gloves.

Before handling, ensure all required PPE is worn, including a lab coat, safety glasses with

Weigh the solid Trequinsin in a chemical fume hood to avoid dust inhalation.

For reconstitution, Trequinsin is soluble in DMSO and ethanol.[2]
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Following reconstitution, it is recommended to aliquot the solution and freeze it at -20°C.
Stock solutions are reported to be stable for up to 6 months at this temperature.

. Experimental Use:

All work with Trequinsin solutions should be conducted in a well-ventilated laboratory or a
chemical fume hood.

Avoid direct contact with the skin and eyes. In case of accidental contact, follow the first-aid
measures outlined in the table above.

Change gloves immediately if they become contaminated.

Disposal Plan

Proper disposal of Trequinsin and any contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Unused Solid Trequinsin: Unused solid Trequinsin should be disposed of as chemical
waste in accordance with local, state, and federal regulations. Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Liguid Waste (Solutions): Aqueous solutions with minor residues may be permissible to be
poured down the drain with copious amounts of water, but it is crucial to check with your
local regulations and EHS office first.[5] Solvents contaminated with Trequinsin should be
collected in a designated hazardous waste container.[5]

Contaminated Materials: All disposable materials that have come into contact with
Trequinsin, such as pipette tips, gloves, and paper towels, should be placed in a sealed bag
and disposed of as chemical waste.

Empty Containers: Before disposing of empty containers, scratch out all identifying
information on the label.[6] Empty containers that do not contain protected patient
information can be discarded in the regular trash.[7]

Experimental Workflow for Handling Trequinsin
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Caption: Workflow for the safe handling of Trequinsin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1217036?utm_src=pdf-custom-synthesis
https://www.merckmillipore.com/Web-ID-Site/id_ID/-/SGD/ShowDocument-File?ProductSKU=EMD_BIO-382425&DocumentType=MSD&DocumentId=382425_SDS_AU_EN.PDF&DocumentUID=357265744&Language=EN&Country=AU&Origin=null
https://www.caymanchem.com/product/17217/trequinsin-(hydrochloride)
https://www.apexbt.com/trequinsin-hydrochloride.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/t2057
https://www.su.se/polopoly_fs/1.236898.1432209877!/menu/standard/file/procedures_disposal%20of%20liquid_150323.pdf
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1217036#personal-protective-equipment-for-handling-trequinsin
https://www.benchchem.com/product/b1217036#personal-protective-equipment-for-handling-trequinsin
https://www.benchchem.com/product/b1217036#personal-protective-equipment-for-handling-trequinsin
https://www.benchchem.com/product/b1217036#personal-protective-equipment-for-handling-trequinsin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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